Cas no 2679832-89-2 ((2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679832-89-2
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5630850
• PubChem ID: 165932475
• Update Time: 2025-08-03

(2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679832-89-2
• EN300-28288308
• (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H12F3NO4/c1-20-8-4-2-3-7(5-8)6-9(10(17)18)16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key： NKLHLPNKNHONRR-VIFPVBQESA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1C=CC=C(C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679832-89-2)

(2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679832-89-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a 3-methoxyphenyl group and a trifluoroacetamido moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid can be represented as follows: C₁₄H₁₄F₃N₁O₄. The presence of the trifluoroacetamido group imparts significant stability and resistance to metabolic degradation, making it a promising candidate for drug development. The 3-methoxyphenyl substituent enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within the body.

In recent years, extensive research has been conducted to explore the pharmacological properties of (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2019 reported that (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has also shown promise in the treatment of pain. A preclinical study conducted in 2018 demonstrated that this compound significantly reduced nociceptive responses in animal models of neuropathic pain. The mechanism underlying this effect is thought to involve the modulation of ion channels and neurotransmitter systems involved in pain signaling pathways.

The safety profile of (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has been extensively evaluated in both in vitro and in vivo studies. Toxicological assessments have revealed that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, further studies are needed to fully understand its long-term safety and potential side effects.

In addition to its therapeutic applications, (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has also been explored for its use as a research tool. Its unique chemical structure makes it an excellent probe for studying protein-protein interactions and enzymatic processes. For example, researchers have utilized this compound to investigate the role of specific enzymes in metabolic pathways and signal transduction cascades.

The synthesis of (2S)-3-(3-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves several well-established chemical reactions. One common approach involves the condensation of 3-methoxybenzaldehyde with (S)-alanine followed by the introduction of the trifluoroacetyl group through acylation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The commercial availability of (2S)-3-(3-methoxyphenyl)-2-(��?,�?,�?-trifluoroacetamido)propanoic acid has facilitated its widespread use in academic and industrial research settings. Suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound for various applications. Researchers interested in exploring its properties can easily obtain it for their studies.

In conclusion, (�?S)-3-(🤓₃methoxyphenyl)-₂(₂₂₂trifluoroacetamido)propanoic acid (CAS No. ₂₆₇₉₈₃₂-₈₉-₂) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that make it a candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.